Cas no 54096-45-6 (2-Thiiranepropanenitrile)

• Product Name: 2-Thiiranepropanenitrile
• CAS No: 54096-45-6
• MF: C₅H₇NS
• MW: 113.180779695511
• CID: 374625
• PubChem ID: 100582
• Update Time: 2025-04-19

2-Thiiranepropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-Thiiranepropanenitrile
• 1-cyano-3,4-epithiobutane
• 3-(thiiran-2-yl)propanenitrile
• 1-Cyano-3,4-epithiobutan
• 3-thiiranyl-propionitrile
• 4,5-epithiopentanenitrile
• 4,5-Epithiovaleronitrile
• BRN 1362236
• CYANO-3,4-EPITHIOBUTANE
• Thiiranepropanenitrile
• Valeronitrile, 4,5-epithio-
• DTXSID10998106
• NSC322064
• 76786-81-7
• AKOS006276486
• NSC-322064
• Thiiranepropanenitrile, (+-)-
• NSC 322064
• 54096-45-6
• (+-)-ThIIranepropanenitrile
• 5-18-06-00016 (Beilstein Handbook Reference)
• SCHEMBL3500243
• 4,5-Epithio-Valeronitrile
• ZAGXORSINWAUSP-UHFFFAOYSA-N
• Thiiranepropanenitrile, 9CI
• CHEBI:193948

• Inchi： 1S/C5H7NS/c6-3-1-2-5-4-7-5/h5H,1-2,4H2
• InChI Key： ZAGXORSINWAUSP-UHFFFAOYSA-N
• SMILES： S1CC1CCC#N

Computed Properties

• Exact Mass: 113.03001
• Monoisotopic Mass: 113.02992040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 49.1Ų

Experimental Properties

• Density: 1.075 (estimate)
• Boiling Point: 152°C (estimate)
• Refractive Index: 1.5605 (estimate)
• PSA: 23.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiiranes Thiiranes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiiranes